Phthalide
Phthalide
2-benzofuran-1(3H)-one is a gamma-lactone that is 1,3-dihydro-2-benzofuran in which the hydrogens at position 1 are replaced by an oxo group. It is a gamma-lactone and a member of 2-benzofurans.
Phthalide is a natural product found in Ligusticum striatum, Angelica sinensis, and Ligusticum chuanxiong with data available.
Phthalide is a natural product found in Ligusticum striatum, Angelica sinensis, and Ligusticum chuanxiong with data available.
Brand Name:
Vulcanchem
CAS No.:
87-41-2
VCID:
VC21208542
InChI:
InChI=1S/C8H6O2/c9-8-7-4-2-1-3-6(7)5-10-8/h1-4H,5H2
SMILES:
C1C2=CC=CC=C2C(=O)O1
Molecular Formula:
C8H6O2
Molecular Weight:
134.13 g/mol
Phthalide
CAS No.: 87-41-2
Cat. No.: VC21208542
Molecular Formula: C8H6O2
Molecular Weight: 134.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-benzofuran-1(3H)-one is a gamma-lactone that is 1,3-dihydro-2-benzofuran in which the hydrogens at position 1 are replaced by an oxo group. It is a gamma-lactone and a member of 2-benzofurans. Phthalide is a natural product found in Ligusticum striatum, Angelica sinensis, and Ligusticum chuanxiong with data available. |
|---|---|
| CAS No. | 87-41-2 |
| Molecular Formula | C8H6O2 |
| Molecular Weight | 134.13 g/mol |
| IUPAC Name | 3H-2-benzofuran-1-one |
| Standard InChI | InChI=1S/C8H6O2/c9-8-7-4-2-1-3-6(7)5-10-8/h1-4H,5H2 |
| Standard InChI Key | WNZQDUSMALZDQF-UHFFFAOYSA-N |
| SMILES | C1C2=CC=CC=C2C(=O)O1 |
| Canonical SMILES | C1C2=CC=CC=C2C(=O)O1 |
| Boiling Point | 290.0 °C |
| Melting Point | 75 °C |
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